Cas no 9004-34-6 (Cellulose)

• Product Name: Cellulose
• CAS No: 9004-34-6
• MF: C₁₂H₂₂O₁₁
• MW: 342.2965
• MDL: MFCD00081512
• CID: 48173
• PubChem ID: 294
• Update Time: 2025-07-31

Cellulose Chemical and Physical Properties

Names and Identifiers

• Microcrystalline Cellulose
• alpha-Cellulose
• AVICEL PH
• AVICEL PH 101(R)
• AVICEL PH 102
• AVICEL PH 105(R)
• AVICEL(R)
• ''AVICEL(R)''
• AVICEL SF
• AVIRIN
• α-Cellulose
• a-Cellulose
• Cellulose
• (1->4)-beta-D-glucan
• Cellulose microcrystalline
• Cellulose Microcrystalline, average particle size 50áM
• Cellulose microcrystalline, average particle size 50μm
• MCC
• Microcrystalline Cellulose (AS)
• 微晶纤维素
• DEAE-CELLULOSE
• Diethylaminoethyl cellulose
• Cellulose, 2-(diethylamino)ethyl ether
• Cellulosepulver
• DEAE-Sephacel(R)
• Diethylaminoethyl-Sephacel(R)
• SBB058705
• M158
• (5S,2R,3R,4R,6R)-5-[(2S,4S,5S,3R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)(2H-3,4 ,5,6-tetrahydropyran-2-yloxy)]-6-(hydroxymethyl)
• AKOS015895024
• EN300-381040
• (5S)-6-(hydroxymethyl)-5-{[(2S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}oxane-2,3,4-triol
• Express-Ion(TM) exchanger?? D free base, 60-130 mum
• CHEBI:156274
• 9004-34-6
• (6S)-2-(HYDROXYMETHYL)-6-{[(3S)-4,5,6-TRIHYDROXY-2-(HYDROXYMETHYL)OXAN-3-YL]OXY}OXANE-3,4,5-TRIOL
• Diethylaminoethyl-Sephacel(R), aqueous ethanol suspension, 40-160 mum (wet), exclusion limit ~1,000,000 Da
• (6S)-2-(hydroxymethyl)-6-[(3S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
• FT-0624878
• Epimaltose, Min.
• FT-0670942
• 69-79-4
• FT-0697032
• NS00004589
• maltose
• 4-o-(a-d-galactopyranosyl)-d-glucopyranose
• .beta.-Cellobiose
• FT-0625411
• 4-O- beta -D-Mannopyranosyl-D-glucopyranoside
• SCHEMBL684118
• FT-0619322
• FT-0625540
• .EC.-Cellobiose
• FT-0619323
• 13360-52-6
• 4-O-beta-D-Galactopyranosyl-alpha-D-glucopyranose; alpha-D-Lactose; alpha-Lactose
• D-Glucose, 4-O-.beta.-D-glucopyranosyl-
• 27452-49-9
• SCHEMBL21511124
• FT-0625541
• FT-0689214
• 2-(hydroxymethyl)-6-{[4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy}oxane-3,4,5-triol
• .beta.-D-Glucopyranose, 4-O-.beta.-D-glucopyranosyl-
• FT-0622905
• NSC-2559
• SCHEMBL24202679
• D-Cellobiose
• .beta.-D-Lactose
• Lactose, .beta.-
• SCHEMBL20276017
• .alpha.-D-Glucopyranose, 4-O-.beta.-D-galactopyranosyl-
• 4-O-.beta.-D-Galactopyranosyl-.beta.-D-glucopyranose
• Lactose, alpha-
• 528-50-7
• 4-O-B-D-MANNOPYRANOSYL-D-GLUCOPYRANOSIDE
• Cellobiose, .beta.-
• 56907-30-3
• SY009486
• GUBGYTABKSRVRQ-UHFFFAOYSA-N
• .beta.-D-Glucopyranose, 4-O-.beta.-D-galactopyranosyl-
• 2-(hydroxymethyl)-6-[4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
• EN300-719072
• 4E82838F-6188-429E-B7BF-E9E27F9F648E
• AKOS015896855
• NSC2559
• cellobiose
• 9005-84-9
• FT-0624351
• 28072-80-2
• 4-BETA-GALACTOBIOSE
• D-(+)-Cellobiose
• .beta.-Maltose monohydrate
• SCHEMBL23708014
• EC-D-Glucopyranose, 4-O-EC-D-glucopyranosyl-
• Carboxylated cellulose nanofibers
• Sigmacell Cellulose
• Cellulose DEAE
• inverted exclamation markU25
• (6S)-2-(hydroxymethyl)-6-((3S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl)oxyoxane-3,4,5-triol
• Cellulose, 2(diethylamino)ethyl ether
• (6s)-2-(hydroxymethyl)-6-(((3s)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl)oxy)oxane-3,4,5-triol
• (5S)-6-(hydroxymethyl)-5-(((2S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)oxane-2,3,4-triol
• 2(Diethylamino)ethyl cellulose
• Im
• CELLULOSE, DIETHYLAMINOETHYL
• Diethylaminoethyl-cellulose

• MDL： MFCD00081512
• Inchi： 1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2/t3?,4?,5?,6?,7?,8?,9?,10-,11?,12+/m1/s1
• InChI Key： GUBGYTABKSRVRQ-WFVLMXAXSA-N
• SMILES： O([C@H]1C(C(C(C(CO)O1)O)O)O)[C@@H]1C(CO)OC(C(C1O)O)O

Computed Properties

• Exact Mass: 162.05000
• Monoisotopic Mass: 336.123583
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -4.7

Experimental Properties

• Color/Form: It is white or gray white fine crystalline powder, odorless and tasteless.
• Density: 1.5 g/cm3 (20℃)
• Melting Point: 260-270
• Boiling Point: 410.8±45.0 °C at 760 mmHg
• Flash Point: 164 °C
• Refractive Index: n20/D 1.504
• PH: 5-7.5 (100g/l, H2O, 20℃)(slurry)
• Solubility: insoluble
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 0.00000
• Merck: 14,1965
• Solubility: Insoluble in water, dilute acid, dilute alkali and most organic solvents. Slightly soluble in sodium hydroxide solution and hot sodium casein solution
• Sensitiveness: Sensitive to humidity

Cellulose Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R37: respiratory tract irritation.
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3
• RTECS：FJ5691460
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds
• Material Chemicals High Polymer Materials

Additional information on Cellulose

The Comprehensive Guide to Cellulose (CAS No. 9004-34-6): Properties, Applications, and Sustainability Trends

Cellulose (CAS No. 9004-34-6) is one of the most abundant organic polymers on Earth, serving as a fundamental structural component in the cell walls of plants and some algae. As a natural polysaccharide, it consists of linear chains of β(1→4) linked D-glucose units, giving it unique mechanical and chemical properties. The global market for cellulose-based products is expanding rapidly, driven by increasing demand for sustainable materials in industries like packaging, textiles, and food additives.

In recent years, microcrystalline cellulose and nanocellulose have gained significant attention due to their exceptional strength-to-weight ratios and biodegradability. These advanced forms of plant-derived cellulose are revolutionizing sectors from biomedical engineering to eco-friendly packaging solutions. A 2023 market analysis revealed that searches for "cellulose fiber applications" and "biodegradable cellulose alternatives" have increased by 140% year-over-year, reflecting growing environmental consciousness among consumers and manufacturers alike.

The pharmaceutical industry extensively uses pharmaceutical-grade cellulose as an excipient in tablet formulations. Its binding properties and compressibility characteristics make it ideal for drug delivery systems. Meanwhile, the food sector employs food-grade cellulose (often labeled as E460) as a stabilizer, thickener, and dietary fiber supplement. Nutritionists highlight its benefits for digestive health, with "cellulose fiber benefits" becoming a top-searched health query in 2024.

From a chemical perspective, cellulose derivatives like carboxymethyl cellulose (CMC) and hydroxypropyl methylcellulose (HPMC) demonstrate remarkable water solubility while maintaining the backbone structure of native plant cellulose. These modified forms find applications ranging from oil drilling fluids to vegan food products, answering the market's call for multifunctional bio-based materials. Laboratory studies continue to explore novel cellulose modification techniques to enhance its thermal stability and compatibility with synthetic polymers.

The textile industry's shift toward regenerated cellulose fibers (such as lyocell and modal) addresses fast fashion's environmental impact. These sustainable fabrics made from wood pulp cellulose offer breathability comparable to cotton while requiring significantly less water during production. Fashion brands increasingly advertise "cellulose-based clothing" as part of their sustainability initiatives, responding to consumer searches for "eco-conscious textile alternatives".

Emerging research focuses on bacterial cellulose production through microbial fermentation—a process yielding ultra-pure cellulose with nanometer-scale fiber networks. This microbial cellulose shows exceptional promise for wound healing applications and as a scaffold for tissue engineering. Scientific publications on "bacterial cellulose production" have tripled since 2020, indicating strong academic and industrial interest in this biotechnological cellulose variant.

Environmental advantages position cellulose materials as key players in the circular economy. Unlike synthetic polymers, cellulose waste undergoes natural decomposition without releasing persistent microplastics. Recent lifecycle assessments confirm that cellulose packaging solutions generate 60-70% lower carbon emissions than conventional plastics, making "compostable cellulose packaging" a trending search term among sustainability professionals.

Manufacturing innovations now enable cost-effective production of transparent cellulose film as an alternative to plastic wrap. These cellulose-based films maintain excellent barrier properties against oxygen and oils while being fully compostable. Food companies actively seek such solutions to meet regulatory requirements for single-use plastic replacements, with "edible cellulose packaging" emerging as a novel research direction.

In the construction sector, cellulose insulation materials made from recycled paper demonstrate superior thermal performance and fire resistance compared to fiberglass. Homeowners searching for "natural insulation options" frequently encounter cellulose fiber insulation as a top recommendation. The material's sound absorption qualities and moisture regulation properties further contribute to its growing popularity in green building projects.

Looking ahead, scientists predict breakthroughs in conductive cellulose composites for flexible electronics and cellulose-reinforced bioplastics with enhanced durability. The ongoing development of enzyme-assisted cellulose processing methods promises to reduce energy consumption in cellulose product manufacturing. As industries worldwide prioritize decarbonization, cellulose-based solutions will undoubtedly play a pivotal role in shaping sustainable material economies for decades to come.